Ethyl 2-Fluoropropionate
Overview
Description
Molecular Structure Analysis
The molecular structure of Ethyl 2-Fluoropropionate consists of 5 carbon atoms, 9 hydrogen atoms, 1 fluorine atom, and 2 oxygen atoms . The exact mass of the molecule is 120.058655 Da .Physical And Chemical Properties Analysis
Ethyl 2-Fluoropropionate is a clear colorless to light yellow liquid . It has a density of 1.03 g/cm3 . The boiling point is 125.0±8.0 °C at 760 mmHg . The melting point is -29ºC . The flash point is 29.5±13.3 °C .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
- E2FP serves as a precursor in the synthesis of α-fluoro analogues of anti-inflammatory compounds, akin to ibuprofen, as demonstrated by Schlosser et al. (1996). These compounds are potentially useful in developing new non-steroidal anti-inflammatory drugs (NSAIDs) (Schlosser, Michel, Guo, & Sih, 1996).
- Fujisawa et al. (2005) explored the synthesis of optically active 2-aryl-2-fluoropropionic acids, which are analogues of NSAIDs, to create non-epimerizable mimics of these drugs (Fujisawa, Fujiwara, Takéuchi, & Omata, 2005).
Materials Science and Industrial Applications
- Nambu et al. (2012) investigated the use of E2FP as an organic solvent in lithium secondary batteries, highlighting its impact on the physical and electrochemical properties of the batteries (Nambu et al., 2012).
- Colonna et al. (1979) reported on the use of E2FP in polymer-supported reactions, particularly in creating fluorine-substituted compounds, which are essential in various industrial and pharmaceutical applications (Colonna, Re, Gelbard, & Cesarotti, 1979).
Medical Imaging and Diagnostics
- Mařík et al. (2006) utilized 2-[(18)F]fluoropropionic acid, derived from E2FP, in the radiolabeling of peptides for positron emission tomography (PET) imaging, which is crucial in targeted imaging for medical diagnostics (Mařík, Hausner, Fix, Gagnon, & Sutcliffe, 2006).
- Zhang et al. (2019) explored the use of fluoropropionic acid esters, related to E2FP, in developing PET tracers for imaging hypoxia in tumors, which is significant for cancer diagnosis and treatment monitoring (Zhang et al., 2019).
Enzymatic Studies and Biochemistry
- Bellezza et al. (2005) examined the enzymatic hydrolysis of methyl 2-fluoro-2-arylpropionates, compounds related to E2FP, to understand their interaction with lipases. This research is crucial for understanding the biochemical pathways and enzymatic reactions involving fluorinated compounds (Bellezza, Cipiciani, Ricci, & Ruzziconi, 2005).
Safety and Hazards
Ethyl 2-Fluoropropionate is classified as a flammable liquid and vapor. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation . Precautionary measures include avoiding breathing fumes, mist, spray, vapors, and washing skin thoroughly after handling. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection .
Relevant Papers One relevant paper titled “Use of Monofluorinated Ethyl Propionates as Solvents for Lithium Secondary Batteries” discusses the use of Ethyl 2-Fluoropropionate as an organic solvent for lithium secondary batteries . The paper describes the effect of position isomerism on the physical and electrochemical properties of monofluorinated ethyl propionates .
properties
IUPAC Name |
ethyl 2-fluoropropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9FO2/c1-3-8-5(7)4(2)6/h4H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODMITNOQNBVSQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
120.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-Fluoropropionate | |
CAS RN |
349-43-9 |
Source
|
| Record name | 349-43-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102760 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl 2-Fluoropropionate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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